![molecular formula C22H19N3O4S B2630483 1-(benzyloxy)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 852366-23-5](/img/structure/B2630483.png)
1-(benzyloxy)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
1-(benzyloxy)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H19N3O4S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research has demonstrated the synthesis of various benzothiazole derivatives, which show notable antimicrobial activities. For instance, Patel, Agravat, and Shaikh (2011) synthesized a series of 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids, which displayed modest activity against bacteria and fungi. Similarly, Incerti et al. (2017) reported the synthesis of a series of N-[2-phenyl-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamides/acetamides, which exhibited potent antimicrobial activity against various bacterial and fungal species (Patel, Agravat, & Shaikh, 2011), (Incerti et al., 2017).
Photoisomerization Studies
Elghamry, Döpp, and Henkel (2007) described a novel photoconversion of benzothiazine derivatives under specific irradiation conditions, highlighting the complex chemical behavior and potential applications of these compounds in various scientific fields (Elghamry, Döpp, & Henkel, 2007).
Synthesis of Benzodifuranyl and Thiazolopyrimidines
Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl and thiazolopyrimidines derivatives, which were found to inhibit cyclooxygenase-1/2 and displayed significant analgesic and anti-inflammatory activities. This study indicates the potential of benzothiazole derivatives in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Synthesis and Reactivity of Benzothiazine Derivatives
Various studies have focused on the synthesis and reactivity of benzothiazine derivatives, leading to the development of compounds with potential biological and pharmacological applications. For example, Aleksandrov et al. (2017) and (2021) synthesized and explored the reactivity of several benzothiazine derivatives, opening avenues for further chemical and biological studies (Aleksandrov et al., 2017), (Aleksandrov et al., 2021).
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-oxo-1-phenylmethoxypyridine-3-carboxamide |
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InChI |
InChI=1S/C22H19N3O4S/c1-2-28-16-10-11-18-19(13-16)30-22(23-18)24-20(26)17-9-6-12-25(21(17)27)29-14-15-7-4-3-5-8-15/h3-13H,2,14H2,1H3,(H,23,24,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYTOZRHYWLEAHM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CN(C3=O)OCC4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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